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Technical Support Center: Pegasus Workflow
Troubleshooting
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in resolving

issues with partially failed Pegasus workflows.

Frequently Asked Questions (FAQs)
Q1: What happens when a job in my Pegasus workflow fails?

A1: Pegasus is designed for fault tolerance. When a job fails, Pegasus will first attempt to

automatically retry the job a configurable number of times. If the job continues to fail, the

workflow will be halted. Upon failure, Pegasus generates a "rescue DAG" in the workflow's

submit directory. This rescue DAG is a new workflow file that includes only the jobs that have

not yet completed successfully.[1]

Q2: How do I find out why my workflow failed?

A2: The primary tool for diagnosing workflow failures is pegasus-analyzer. This command-line

utility parses the workflow's log files and provides a summary of the status of all jobs. For failed

jobs, it will display the exit code, standard output, and standard error, which are crucial for

debugging.[1][2][3]
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Q3: Can I resume a workflow from the point of failure?

A3: Yes. Once you have identified and addressed the cause of the failure, you can resubmit the

workflow using the pegasus-run command in the original workflow submission directory.

Pegasus will automatically detect the presence of the rescue DAG and execute only the

remaining jobs.[1][4]

Q4: What is the difference between retrying a job and rescuing a workflow?

A4: Job retries are an automatic, immediate first line of defense against transient errors, such

as temporary network issues or unavailable resources. Pegasus handles these without user

intervention. A rescue operation, on the other hand, is a manual intervention for persistent

failures that require investigation and correction before the workflow can continue.

Q5: Will I lose the results of the successfully completed jobs if I rescue the workflow?

A5: No. The rescue DAG is specifically designed to preserve the progress of the workflow. It

only includes jobs that were not successfully completed in the original run.

Troubleshooting Guides
Guide 1: A Job in my Workflow has Failed. How do I
diagnose the problem?
This guide provides a step-by-step protocol for diagnosing a failed job within your Pegasus
workflow.

Experimental Protocol:

Navigate to the Workflow Submit Directory: Open a terminal and change your directory to the

submission directory of the failed workflow. This directory is created by pegasus-plan when

you initially plan your workflow.

Run pegasus-status to Confirm Failure: Execute the following command to get a summary

of the workflow's status:

The output will show the number of failed jobs.
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Execute pegasus-analyzer for Detailed Analysis: To get detailed information about the failed

jobs, run:

This command will provide a summary of all job statuses and then detailed output for each

failed job, including:

Job name and ID

Exit code

Standard output (.out file)

Standard error (.err file)

Interpret the pegasus-analyzer Output:

Examine the Exit Code: The exit code provides a clue to the nature of the failure. See the

table below for common exit codes and their potential meanings.

Review Standard Error (.err file): This file will contain error messages from the application

or the system. This is often the most informative part of the output for debugging

application-specific issues.

Review Standard Output (.out file): Check the standard output for any unexpected

messages or incomplete results that might indicate a problem.

Common Job Exit Codes and Their Meanings:
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Exit Code Meaning Common Causes

1 General Error

A generic error in the executed

script or application. Check the

.err file for specifics.

126 Command not Invokable

The specified executable in the

transformation catalog is not

found or does not have

execute permissions.

127 Command not Found

The executable for the job

could not be found in the

system's PATH.

Non-zero (other) Application-specific error

The application itself

terminated with a specific error

code. Refer to the application's

documentation.

Guide 2: How to Resubmit a Partially Failed Workflow
This guide details the procedure for resubmitting a workflow that has been partially completed.

Experimental Protocol:

Diagnose and Fix the Error: Follow the steps in "Guide 1: A Job in my Workflow has Failed"

to identify the root cause of the failure. Address the issue (e.g., correct a bug in your code, fix

an input file, adjust resource requirements).

Navigate to the Original Submit Directory: Ensure you are in the same workflow submission

directory that was created during the initial pegasus-plan execution.

Resubmit the Workflow with pegasus-run: Execute the pegasus-run command exactly as

you did for the initial submission:

Pegasus will automatically detect the rescue DAG (.dag.rescue) file in this directory and

submit a new workflow that only includes the failed and incomplete jobs.[1][4]
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Monitor the Rescued Workflow: Use pegasus-status to monitor the progress of the

resubmitted workflow:

Visualizing the Rescue Workflow
The following diagrams illustrate the Pegasus workflow rescue and resubmission process.
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Click to download full resolution via product page

Caption: A Pegasus workflow halts due to the failure of Job C.
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Caption: The process of diagnosing, fixing, and resubmitting a failed workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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